molecular formula C18H18N4O4S B5516788 N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)-1H-indazol-3-yl]-5-[(methylthio)methyl]-2-furamide

N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)-1H-indazol-3-yl]-5-[(methylthio)methyl]-2-furamide

Cat. No.: B5516788
M. Wt: 386.4 g/mol
InChI Key: PCJZWHDTGADOQX-UHFFFAOYSA-N
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Description

N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)-1H-indazol-3-yl]-5-[(methylthio)methyl]-2-furamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.10487624 g/mol and the complexity rating of the compound is 580. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Applications

Chemoselective Reactions and Synthesis

The study of oxazolidin-2-ones and related compounds involves exploring their synthesis through chemoselective reactions. These compounds serve as key intermediates in producing N-methyl β-amino acids, showcasing their role in synthesizing potentially bioactive modified peptides and other oligomers (Hughes & Sleebs, 2008). This highlights the versatility of such compounds in medicinal chemistry and drug development.

Protective Groups and Chiral Auxiliaries

Oxazolidin-2-ones are widely utilized as protective groups for 1,2-amino alcohols and chiral derivatives, aiding in the synthesis of complex molecules. Their application is critical in developing methodologies for constructing heterocycles and quaternary stereocenters, contributing significantly to organic synthesis and pharmaceutical research (Nogueira et al., 2015).

Biological Activities

Antibacterial and Antimicrobial Agents

Oxazolidinone derivatives have been extensively studied for their antibacterial properties. Novel oxazolidinone analogs, such as U-100592 and U-100766, have shown potent in vitro activities against a variety of clinically important human pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE) strains. This class of compounds demonstrates a unique mechanism of bacterial protein synthesis inhibition, offering a promising avenue for new antibacterial therapies (Zurenko et al., 1996).

Properties

IUPAC Name

N-[1-methyl-4-(2-oxo-1,3-oxazolidin-3-yl)indazol-3-yl]-5-(methylsulfanylmethyl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O4S/c1-21-12-4-3-5-13(22-8-9-25-18(22)24)15(12)16(20-21)19-17(23)14-7-6-11(26-14)10-27-2/h3-7H,8-10H2,1-2H3,(H,19,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PCJZWHDTGADOQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(C(=CC=C2)N3CCOC3=O)C(=N1)NC(=O)C4=CC=C(O4)CSC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.